Cas no 101316-46-5 (PETROLEUM ETHER)

• Product Name: PETROLEUM ETHER
• CAS No: 101316-46-5
• MF: C₆H₆
• MW: 78.1118416786194
• CID: 230607
• Update Time: 2025-05-20

PETROLEUM ETHER Chemical and Physical Properties

Names and Identifiers

• PETROLEUM ETHER
• PETROLEUM ETHER 80-110
• PETROLEUM ETHER OVER 120
• PETROLEUM FRACTION
• PETROLEUM NAPHTHA
• PETROLEUM OIL
• PETROLEUM SPIRIT
• PETROLEUM SPIRIT 40-60
• 120
• PETROLEUM SPIRIT 100
• BENZIN
• PETROL
• NAPHTHA
• LIGROIN
• HEXANES
• BENZINE
• LIGROINE
• GAS NAPHTHA
• FAM Benzine

• Inchi： InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H
• InChI Key： UHOVQNZJYSORNB-UHFFFAOYSA-N
• SMILES： C1=CC=CC=C1

Experimental Properties

• Density: 0.63 g/mL at 20 °C
• Boiling Point: 30-40 °C
• Flash Point: Fahrenheit: -56.2 ° f
  Celsius: -49 ° c
  
• Refractive Index: n20/D 1.357
• Vapor Pressure: 25.8 psi

PETROLEUM ETHER Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H224-H304-H315-H336-H361-H373-H411
• Warning Statement： P210-P260-P280-P301+P310-P370+P378-P403+P235
• Hazardous Material transportation number：UN1268 - class 3 - PG 1 - EHS - Petroleum distillates, n.o.s., HI: S
• WGK Germany：3
• Hazard Category Code： 12-38-51/53-65-66-67
• Safety Instruction： 61-62
• RTECS：OI6180000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on PETROLEUM ETHER

Professional Introduction to Compound with CAS No. 101316-46-5 and Product Name: PETROLEUM ETHER

Compound with the Chemical Abstracts Service Number (CAS No.) 101316-46-5 is a specialized derivative of petroleum ether, a widely utilized solvent in various industrial and laboratory applications. This compound, often referred to as petroleum ether, is a mixture of aliphatic hydrocarbons primarily composed of pentane and hexane isomers. Its unique chemical properties make it an invaluable tool in the field of chemical and pharmaceutical research, particularly in the purification and extraction of organic compounds.

The petroleum ether derived from CAS No. 101316-46-5 exhibits a high degree of purity and low toxicity, making it an ideal solvent for a broad spectrum of applications. In recent years, advancements in chemical synthesis and analytical techniques have further highlighted the significance of this compound in modern research. For instance, its use in supercritical fluid extraction (SFE) has been increasingly explored for the isolation of bioactive compounds from natural sources, demonstrating its versatility and efficiency.

One of the most compelling aspects of petroleum ether is its role in pharmaceutical development. The compound's ability to dissolve a wide range of organic molecules has made it indispensable in the synthesis and purification of active pharmaceutical ingredients (APIs). Recent studies have demonstrated its effectiveness in facilitating the crystallization of complex molecular structures, thereby enhancing the yield and purity of drug candidates. This has been particularly relevant in the development of novel therapeutic agents targeting various diseases, including oncology and neurodegenerative disorders.

Moreover, the application of petroleum ether in chromatography techniques has seen significant advancements. High-performance liquid chromatography (HPLC) coupled with petroleum ether as an eluent has enabled researchers to achieve unprecedented resolution in separating complex mixtures. This has been crucial in metabolomics studies, where the precise identification and quantification of metabolites are essential for understanding biological pathways and disease mechanisms. The compound's compatibility with mass spectrometry (MS) detection further enhances its utility in these analyses.

In the realm of material science, petroleum ether derived from CAS No. 101316-46-5 has found applications in polymer solubility studies. Its ability to dissolve certain polymers while maintaining their structural integrity has been leveraged in developing novel materials with enhanced properties. For example, researchers have utilized petroleum ether to create controlled-release formulations for drug delivery systems, where the precise solubility characteristics of the solvent play a critical role in determining release kinetics.

The environmental impact of using petroleum ether has also been a subject of extensive research. While it is known for its relatively low environmental persistence compared to other organic solvents, recent studies have focused on developing greener alternatives without compromising efficacy. Innovations such as biodegradable solvent blends and modified extraction techniques have been explored to minimize the ecological footprint associated with its use. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

Another area where petroleum ether has made significant contributions is in analytical chemistry. Its use as a reference standard in gas chromatography (GC) has allowed for accurate calibration and validation of analytical methods. This is particularly important in regulatory compliance scenarios, where precise measurement and reporting of chemical substances are mandated by health and safety authorities worldwide. The compound's stability under various storage conditions further enhances its reliability as a standard reference.

The role of petroleum ether in nanotechnology is also noteworthy. Researchers have utilized this solvent to disperse nanoparticles for applications ranging from electronics to medicine. Its ability to stabilize nanoparticles without causing aggregation has been instrumental in developing high-performance nanocomposites with tailored properties. These advancements have opened new avenues for innovation across multiple industries.

In conclusion, compound with CAS No. 101316-46-5, commonly known as petroleum ether, is a multifaceted solvent with extensive applications across various scientific disciplines. Its unique chemical properties make it indispensable in pharmaceutical research, material science, environmental analysis, and nanotechnology. As research continues to uncover new uses and refine existing applications, the importance of this compound will only continue to grow, solidifying its position as a cornerstone in modern chemical science.